Cas no 338747-49-2 (4-(4-methoxybenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 4-(4-methoxybenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 338747-49-2
• CID: 4647492
• Update Time: 2025-10-31

4-(4-methoxybenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxybenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine

Additional information on 4-(4-methoxybenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine

4-(4-Methoxybenzenesulfonyl)-3-Methyl-3,4-Dihydro-2H-1,4-Benzo[x]azine: A Comprehensive Overview

4-(4-Methoxybenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine, with the CAS number 338747-49-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methoxybenzenesulfonyl group and a methyl-substituted benzoxazine core. These structural elements contribute to its potential therapeutic applications and biological activities.

The methoxybenzenesulfonyl group is a key functional moiety that imparts specific chemical and biological properties to the molecule. This group is known for its ability to enhance the solubility and stability of the compound, making it more suitable for pharmaceutical formulations. Additionally, the presence of the methyl group on the benzoxazine ring can influence the compound's pharmacokinetic profile, such as its absorption, distribution, metabolism, and excretion (ADME) properties.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 4-(4-methoxybenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine. One of the most promising areas of research is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a potential candidate for the treatment of various inflammatory disorders, including arthritis and other autoimmune diseases.

Beyond its anti-inflammatory properties, 4-(4-methoxybenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine has also been investigated for its potential neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and neurotoxicity, which are common factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind these neuroprotective effects is thought to involve the compound's ability to modulate intracellular signaling pathways and reduce oxidative damage.

The structural uniqueness of 4-(4-methoxybenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine also makes it an attractive candidate for drug discovery and development. The presence of multiple functional groups allows for structural modifications that can be tailored to optimize its pharmacological properties. For example, modifications to the methoxybenzenesulfonyl group or the addition of other substituents can enhance its potency or selectivity towards specific targets.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-methoxybenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine in various therapeutic settings. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic applications, 4-(4-methoxybenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine has also been studied for its potential use in diagnostic imaging. The compound's unique chemical structure allows it to be labeled with radiotracers or fluorescent markers, making it useful for non-invasive imaging techniques such as positron emission tomography (PET) or magnetic resonance imaging (MRI). This could have significant implications for early diagnosis and monitoring of diseases.

The synthesis of 4-(4-methoxybenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine involves a series of well-defined chemical reactions. The process typically starts with the formation of a benzoxazine core through a condensation reaction between an appropriate amine and an aldehyde or ketone. Subsequent steps involve the introduction of the methoxybenzenesulfonyl group via a sulfonylation reaction and the addition of the methyl substituent through an alkylation step. The overall synthetic route is highly efficient and scalable, making it suitable for large-scale production.

In conclusion, 4-(4-methoxybenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine, with CAS number 338747-49-2, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical settings. As more data becomes available from clinical trials and preclinical studies, this compound may prove to be a valuable addition to the arsenal of drugs used to treat inflammatory disorders and neurodegenerative diseases.